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Compound of Interest

Compound Name:
3-Fluoro-4-

(trifluoromethyl)benzonitrile

Cat. No.: B057205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Fluoro-4-(trifluoromethyl)benzonitrile is a fluorinated aromatic compound of significant

interest in the fields of medicinal chemistry and materials science. Its unique electronic

properties, stemming from the presence of both a fluorine atom and a trifluoromethyl group on

the benzene ring, make it a valuable intermediate in the synthesis of complex organic

molecules. This document provides a comprehensive overview of its physicochemical

properties, a detailed synthesis protocol, and outlines its primary applications. The

trifluoromethyl group often enhances lipophilicity, a desirable trait in drug design, while the

fluoro and nitrile functionalities provide reactive sites for further chemical transformations.[1]

Physicochemical Properties
The physical and chemical properties of 3-Fluoro-4-(trifluoromethyl)benzonitrile are

summarized in the table below. This data is essential for its handling, storage, and application

in experimental settings.
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Property Value Reference(s)

CAS Number 231953-38-1 [1][2][3]

Molecular Formula C₈H₃F₄N [1][2]

Molecular Weight 189.11 g/mol [1]

Appearance
White to almost white

powder/crystal
[1]

Melting Point 45-50 °C [1][4]

Boiling Point 202 °C [4]

Density 1.37 g/cm³ [4]

Flash Point 96 °C [4]

Solubility Soluble in Methanol

Storage Conditions
Room temperature, in a dark,

inert atmosphere
[4]

Synthesis Protocol
A documented method for the preparation of 3-Fluoro-4-(trifluoromethyl)benzonitrile
involves a five-step synthetic route starting from o-fluorobenzotrifluoride.[5][6] This process is

outlined below.

Experimental Workflow Diagram
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Figure 1. Synthetic Pathway for 3-Fluoro-4-(trifluoromethyl)benzonitrile
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Figure 1. Synthetic Pathway for 3-Fluoro-4-(trifluoromethyl)benzonitrile

Step-by-Step Methodology
The synthesis is carried out in five distinct steps: nitration, reduction, bromination,

diazotization/amine removal, and finally, a substitution reaction to introduce the nitrile group.[5]

[6]

Step 1: Nitration of o-Fluorobenzotrifluoride

Objective: To introduce a nitro group to the aromatic ring.
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Procedure: o-Fluorobenzotrifluoride is reacted with a mixture of sulfuric acid and nitric acid.

The reaction temperature is carefully controlled during the addition of the nitrating mixture.

Product: 3-Trifluoromethyl-4-fluoronitrobenzene.

Step 2: Reduction of the Nitro Group

Objective: To convert the nitro group to an amine.

Procedure: The 3-trifluoromethyl-4-fluoronitrobenzene is subjected to a reduction reaction.

This can be achieved using various reducing agents, such as metals (e.g., Fe, Zn) in an

acidic medium or through catalytic hydrogenation.[5]

Product: 3-Trifluoromethyl-4-fluoroaniline.

Step 3: Bromination

Objective: To introduce a bromine atom to the aromatic ring.

Procedure: The aniline derivative from the previous step undergoes bromination.

Step 4: Diazotization and Amine Removal

Objective: To remove the amine group and replace it with bromine.

Procedure: The brominated aniline is treated with a diazotizing agent, followed by a reaction

to remove the diazonium group, resulting in a brominated intermediate.

Product: 3-Fluoro-4-trifluoromethyl bromobenzene.

Step 5: Cyanation (Substitution Reaction)

Objective: To replace the bromine atom with a cyano group.

Procedure: The 3-fluoro-4-trifluoromethyl bromobenzene is reacted with a metal cyanide

(e.g., cuprous cyanide) in a suitable solvent to yield the final product.[5]

Product: 3-Fluoro-4-(trifluoromethyl)benzonitrile.
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Applications and Logical Relationships
3-Fluoro-4-(trifluoromethyl)benzonitrile is primarily utilized as a key building block in the

synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical

sectors.[1] Its structural features are strategically employed to impart desirable properties to the

target molecules.

Figure 2. Core Applications of 3-Fluoro-4-(trifluoromethyl)benzonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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